Cas no 1823588-17-5 (1-(4-Bromo-2,3-difluorophenyl)ethanol)

• Product Name: 1-(4-Bromo-2,3-difluorophenyl)ethanol
• CAS No: 1823588-17-5
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 5075592
• Update Time: 2025-07-21

1-(4-Bromo-2,3-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,3-difluorophenyl)ethanol
• 1-(4-Bromo-2,3-difluorophenyl)ethanol

• Inchi： 1S/C8H7BrF2O/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-4,12H,1H3
• InChI Key： XCJFOGOFZZTMEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Bromo-2,3-difluorophenyl)ethanol

Introduction to 1-(4-Bromo-2,3-difluorophenyl)ethanol (CAS No. 1823588-17-5)

1-(4-Bromo-2,3-difluorophenyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1823588-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a brominated aromatic ring system combined with a hydroxyl-substituted ethanol moiety. The unique structural features of 1-(4-Bromo-2,3-difluorophenyl)ethanol make it a valuable intermediate in the synthesis of various biologically active agents, particularly those targeting complex diseases.

The molecular structure of 1-(4-Bromo-2,3-difluorophenyl)ethanol consists of a phenyl ring substituted with bromine at the 4-position and fluorine atoms at the 2 and 3 positions. This arrangement confers distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry. The presence of the hydroxyl group at the end of the ethanol chain further enhances its reactivity, making it a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage fluorinated aromatic systems. Fluoro substituents are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The compound 1-(4-Bromo-2,3-difluorophenyl)ethanol exemplifies this trend, as its structure incorporates both bromine and fluorine atoms in a precisely positioned manner. Such structural motifs have been successfully employed in the design of small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 1-(4-Bromo-2,3-difluorophenyl)ethanol is its potential utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By modifying the aromatic ring system and the hydroxyl-containing ethanol group, chemists can generate derivatives with enhanced selectivity and potency against specific kinases. For instance, recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against tyrosine kinases, which are key players in tumor growth and progression.

The bromine atom in 1-(4-Bromo-2,3-difluorophenyl)ethanol serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups onto the aromatic ring, expanding the chemical space available for drug design. Additionally, the hydroxyl group can be converted into other functional moieties, such as esters or amides, which are common pharmacophores in drug molecules.

Recent advances in computational chemistry have further enhanced the utility of 1-(4-Bromo-2,3-difluorophenyl)ethanol as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can be optimized to interact with specific protein targets through hydrogen bonding networks involving its hydroxyl group and aromatic π-system. Such insights have guided the design of novel derivatives with improved binding affinities and reduced off-target effects.

The pharmaceutical industry has recognized the potential of 1-(4-Bromo-2,3-difluorophenyl)ethanol as a key intermediate in developing next-generation therapeutics. Several academic research groups and pharmaceutical companies have reported synthetic routes to this compound and its derivatives using scalable methodologies. These efforts underscore its importance as a versatile building block for medicinal chemistry applications.

In conclusion,1-(4-Bromo-2,3-difluorophenyl)ethanol (CAS No. 1823588-17-5) represents a promising compound in the realm of drug discovery. Its unique structural features, combined with its reactivity and synthetic versatility, make it an invaluable tool for chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms underlying human disease,1-(4-Bromo-2,3-difluorophenyl)ethanol is likely to play an increasingly important role in shaping future treatments.